693228-63-6

4-Methyl-5-(2-(4-morpholinophenylamino)pyrimidin-4-yl)thiazol-2-amine

In Stock

• CAS RN:
• 693228-63-6

• Formula:
• C18H20N6OS

• InChI:
• InChI=1S/C18H20N6OS/c1-12-16(26-17(19)21-12)15-6-7-20-18(23-15)22-13-2-4-14(5-3-13)24-8-10-25-11-9-24/h2-7H,8-11H2,1H3,(H2,19,21)(H,20,22,23)

• InChIKey:
• GPSZYOIFQZPWEJ-UHFFFAOYSA-N

• CYC-116 is a potent Aurora kinase inhibitor exhibiting Ki values of 8.0 and 9.2 nM for Aurora kinases A and B, respectively. It is significantly less potent against a panel of cyclin-dependent kinases and other related kinases, with the exception of Flt-3 (Ki = 44 nM). CYC-116 exhibits broad-spectrum antiproliferative activity against a panel of human cancer cell lines with a mean IC50 value of 0.54 µM (range = 0.09 – 1.6 µM). It is orally bioavailable and inhibits the growth of human tumor xenografts in mice.
  CYC116 is an orally bioavailable small molecule multi-kinase inhibitor with antineoplastic activity. Aurora kinase/VEGFR 2 inhibitor CYC116 inhibits Aurora kinases A and B and vascular endothelial growth factor receptor 2 (VEGFR2), resulting in disruption of the cell cycle, rapid cell death, and the inhibition of angiogenesis. Aurora kinases are serine/threonine ...

4-Methyl-5-(2-(4-morpholinophenylamino)pyrimidin-4-yl)thiazol-2-amine

• CAS RN:
• 1059105-22-4; 693228-63-6

• Formula:
• C18H20N6OS

• InChI:
• InChI=1S/C18H20N6OS/c1-12-16(26-17(19)21-12)15-6-7-20-18(23-15)22-13-2-4-14(5-3-13)24-8-10-25-11-9-24/h2-7H,8-11H2,1H3,(H2,19,21)(H,20,22,23)

• InChIKey:
• GPSZYOIFQZPWEJ-UHFFFAOYSA-N

• 4-Methyl-5-(2-(4-morpholinophenylamino)pyrimidin-4-yl)thiazol-2-amine is a useful research compound. Its molecular formula is C18H20N6OS and its molecular weight is 368.46. The purity is usually 95%.